Cas no 2090254-55-8 (1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro-)

• Product Name: 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro-
• CAS No: 2090254-55-8
• MF: C₁₀H₁₂ClNO₂S
• MW: 245.725780487061
• CID: 5173875
• Update Time: 2025-06-11

1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro-

• Inchi： 1S/C10H12ClNO2S/c11-15(13,14)10-6-5-8-3-1-2-4-9(8)7-12-10/h1-4,10,12H,5-7H2
• InChI Key： KNFHSEONIKURPP-UHFFFAOYSA-N
• SMILES： N1CC2=CC=CC=C2CCC1S(Cl)(=O)=O

Additional information on 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro-

Introduction to 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- (CAS No. 2090254-55-8)

1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- (CAS No. 2090254-55-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The sulfonyl chloride functional group in this molecule makes it particularly reactive and versatile for various synthetic transformations.

The chemical structure of 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- consists of a benzazepine core with a sulfonyl chloride moiety attached to the 3-position. The benzazepine scaffold is a seven-membered nitrogen-containing ring fused to a benzene ring, providing a rigid and planar structure that can interact with biological targets in specific and predictable ways. The sulfonyl chloride group is a highly reactive electrophile that can undergo nucleophilic substitution reactions, making this compound an excellent reagent for the synthesis of more complex molecules.

In recent years, the interest in 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- has been driven by its potential as an intermediate in the development of novel drugs. Benzazepines have been shown to exhibit a wide range of biological activities, including anticonvulsant, anxiolytic, and neuroprotective effects. These properties make them valuable candidates for the treatment of neurological disorders such as epilepsy and anxiety disorders. The sulfonyl chloride functionality in this compound can be used to introduce various substituents that can modulate the pharmacological properties of the final product.

The synthesis of 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of a benzazepine derivative with chlorosulfonic acid to introduce the sulfonyl chloride group. This process requires careful control of reaction conditions to avoid side reactions and ensure the formation of the desired product. Advanced synthetic techniques and purification methods are employed to obtain the compound in its pure form.

The physicochemical properties of 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- have been extensively studied. It is generally a white crystalline solid with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dichloromethane and acetone but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis and pharmaceutical research.

In terms of safety and handling, 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- should be handled with care due to its reactivity and potential irritant properties. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Storage should be in a cool, dry place away from incompatible materials.

The biological activity of 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- has been explored through various in vitro and in vivo studies. Research has shown that compounds derived from this scaffold can exhibit potent binding affinities for specific receptors involved in neurological disorders. For example, some derivatives have been found to act as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders.

The versatility of 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- extends beyond its use as an intermediate in drug development. It has also found applications in other areas of chemical research. For instance, it can be used as a building block for the synthesis of fluorescent probes and imaging agents due to its ability to form stable complexes with metal ions. Additionally, its reactivity makes it useful for the preparation of polymer precursors and other functional materials.

In conclusion, 1H-2-Benzazepine-3-sulfonyl chloride, 2,3,4,5-tetrahydro- (CAS No. 2090254-55-8) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for the development of novel drugs and other advanced materials. Ongoing research continues to uncover new applications and insights into its properties and behavior.